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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115 Get Quote

In-Depth Technical Guide: cis-1,2-
Dibenzoylethylene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-1,2-Dibenzoylethylene,

including its fundamental molecular properties, experimental protocols for its synthesis and

characterization, and a visualization of a key chemical transformation.

Core Molecular Data
cis-1,2-Dibenzoylethylene is an organic compound notable for its specific stereochemistry.[1]

Its molecular formula and weight are fundamental parameters for any quantitative experimental

work.

Property Value Source

Molecular Formula C₁₆H₁₂O₂ [1][2]

Molecular Weight 236.26 g/mol [1][2]

IUPAC Name
(Z)-1,4-diphenylbut-2-ene-1,4-

dione
[1][2]

CAS Number 959-27-3 [1]
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Physicochemical Properties
The cis and trans isomers of 1,2-Dibenzoylethylene exhibit distinct physical properties, which

are crucial for their separation and identification.

Property
cis-1,2-
Dibenzoylethylene

trans-1,2-
Dibenzoylethylene

Source

Melting Point ~132°C ~109°C [1]

Onset Melting Point

(DSC)
132.1°C 107.7°C [3][4]

Enthalpy of Fusion

(ΔHfusion)
139.4 J/g 124.4 J/g [3][4]

Appearance Colorless crystals Yellow needles [5][6]

UV-Vis λmax 260 nm 269 nm [6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of cis-1,2-Dibenzoylethylene are

essential for reproducible research.

Synthesis of cis-1,2-Dibenzoylethylene via
Photochemical Isomerization
This protocol describes the conversion of the more stable trans isomer to the cis isomer using

ultraviolet light.[1][6]

Materials:

trans-1,2-Dibenzoylethylene

95% Ethanol

13 x 100-mm test tube
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Hirsch funnel

Stirring rod

Heat source

Ice bath

Procedure:

Dissolve 100 mg of trans-1,2-Dibenzoylethylene in 5.0 mL of 95% ethanol in a test tube, with

gentle heating and stirring.[6]

After the solid has completely dissolved, cool the solution to room temperature and seal the

test tube with a cork.[6]

Place the test tube in a location where it will be exposed to direct sunlight for a period of 1 to

7 days.[6] The yellow color of the trans isomer will fade as it converts to the colorless cis

isomer.

After the exposure period, cool the test tube in an ice bath to facilitate the crystallization of

the cis isomer.[7]

Isolate the colorless crystals of cis-1,2-Dibenzoylethylene by vacuum filtration using a

Hirsch funnel.[6][7]

The product can be further purified by recrystallization from ethanol.[7]

Analysis by Thin-Layer Chromatography (TLC)
TLC can be used to monitor the progress of the isomerization.

Materials:

Silica gel TLC plate with fluorescent indicator

Methylene chloride (developing solvent)

Disposable micropipettes
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UV lamp

Procedure:

Using a micropipette, spot a small amount of the reaction mixture onto the baseline of a

silica gel TLC plate.[6]

Develop the plate in a chamber containing methylene chloride.[6]

After the solvent front has reached a sufficient height, remove the plate and allow it to dry.

Visualize the spots under a UV lamp.[6] The cis and trans isomers will have different Rf

values, allowing for the assessment of the conversion.

Thermal Reconversion to trans-1,2-Dibenzoylethylene
The cis isomer can be converted back to the more stable trans isomer through heating in the

presence of an acid catalyst.[6]

Materials:

cis-1,2-Dibenzoylethylene (purified)

95% Ethanol

Concentrated Hydrochloric Acid (HCl)

Test tube

Heat source

Ice bath

Hirsch funnel

Procedure:

In a test tube, dissolve the previously synthesized cis-1,2-Dibenzoylethylene in 95%

ethanol (e.g., 100 mg in 4.0 mL).[6][7]
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Add a drop of concentrated hydrochloric acid to the solution.[6]

Gently heat the solution. The colorless solution will turn yellow, indicating the formation of the

trans isomer.[6]

After heating for a few minutes, cool the solution in an ice bath to crystallize the yellow trans-

1,2-Dibenzoylethylene.[6]

Recover the product by vacuum filtration using a Hirsch funnel.[6]

Visualized Experimental Workflow
The following diagram illustrates the photochemical isomerization of trans-1,2-

Dibenzoylethylene to its cis isomer and the subsequent analysis.
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Photochemical Isomerization

TLC Analysis

Dissolve trans-1,2-Dibenzoylethylene
in 95% Ethanol

Expose solution to
direct sunlight

Heat & Stir

Crystallize product
in ice bath

1-7 days

Spot reaction mixture
on TLC plate

Sample for analysis

Isolate cis-1,2-Dibenzoylethylene
via vacuum filtration

Develop plate in
Methylene Chloride

Visualize spots
under UV light

Click to download full resolution via product page

Caption: Workflow for the photochemical synthesis and TLC analysis of cis-1,2-
Dibenzoylethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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